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Compound of Interest

Compound Name: Disperse Violet S press cake
Cat. No.: B12281992
Get Quote
\ J

Executive Summary

Disperse Violet S represents a class of hydrophobic dyes used for polyester and acetate fibers.
The "S" designation typically indicates Sublimation Fastness or a specific commercial series
(e.g., Sumikaron). The synthesis of these dyes relies on high-purity intermediates that serve as
scaffolds for chromophore development.

This guide details the two primary chemical routes:

» Anthraquinone Route (Disperse Violet 26): Involves nucleophilic aromatic substitution on a
halogenated anthraquinone core.

e Azo Route (Disperse Violet 63): Involves diazotization of a nitro-aniline derivative followed by
coupling.

Part 1: The Anthraquinone Route (Disperse Violet
26)[1]

Target Molecule: Disperse Violet 26 (C.l. 62025) CAS No: 6408-72-6 Chemical Name: 1,4-
Diamino-2,3-diphenoxyanthraquinone[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12281992#bc-rfq
https://patents.google.com/patent/CN102618058B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Core Intermediate 1: 1,4-Diamino-2,3-
dichloroanthraquinone

This is the critical scaffold. The presence of the chlorine atoms at positions 2 and 3 activates
the ring for nucleophilic attack by phenol. Interestingly, this intermediate itself is sometimes
classified as Disperse Violet 28.

Feature Technical Specification

IUPAC Name 1,4-Diamino-2,3-dichloro-9,10-anthracenedione
CAS Number 81-42-5

Molecular Formula C14HsCI2N202

Molecular Weight 307.13 g/mol

Appearance Dark violet to black crystalline powder

Synonyms & Trade Names

e Technical Synonyms: DCDA; 2,3-Dichloro-1,4-diaminoanthraquinone; Disperse Violet 28
(C.1. 61102).

o Commercial Trade Names:
o Violet 23 Intermediate (Industry slang, referring to its precursor role).
o Avrlisil Violet R2[2]

o Solvent Violet 31 (When used in plastics).

Core Intermediate 2: Phenol

Used in excess as both reactant and solvent to drive the substitution of the chlorine atoms.
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Feature Technical Specification

IUPAC Name Phenol / Benzenol

CAS Number 108-95-2

Role Nucleophile (introduces phenoxy groups).

Synthesis Logic & Pathway

The synthesis is a Nucleophilic Aromatic Substitution (

). The electron-withdrawing carbonyl groups of the anthraquinone, combined with the inductive
effect of the chlorines, make positions 2 and 3 highly electrophilic.

Protocol Insight: The reaction requires an acid scavenger (typically KOH or NaOH) to neutralize
the HCI formed. The choice of solvent is critical; industrial protocols often use molten phenol to
ensure homogeneity, followed by methanol precipitation.
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Figure 1: Synthesis pathway of Disperse Violet 26 via condensation of DCDA with Phenol.[1]

Part 2: The Azo Route (Disperse Violet 63)

Target Molecule: Disperse Violet 63 (C.I. 11336) CAS No: 64294-88-8 Chemical Name: 2-[[4-
[(2-cyano-4-nitrophenyl)azo]-3-methylphenyl]ethylamino]ethyl acetate (Generalized structure
class)
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Core Intermediate 1: 2-Amino-5-nitrobenzonitrile

This is the Diazo Component. The cyano group is essential for the "push-pull” electronic
system that creates the strong violet color (bathochromic shift).

Feature Technical Specification

IUPAC Name 2-Amino-5-nitrobenzonitrile

CAS Number 17420-30-3

Molecular Formula C7HsNs0:2

Molecular Weight 163.13 g/mol

Purity Requirement >98.0% (HPLC) to prevent dull shades.

Synonyms & Trade Names

e Technical Synonyms: 2-Cyano-4-nitroaniline; 5-Nitroanthranilonitrile; 4-Nitro-2-cyanoaniline.

[3]
e Commercial Trade Names:
o Fast Red GG Base (Historical context).

o Cyano Nitro Aniline.

Core Intermediate 2: Coupling Component

The coupler varies slightly by manufacturer to adjust solubility (the "S" factor), but the standard
is an N-alkylated aniline derivative.

o Chemical Name: 2-Chloro-N-(3-(diethylamino)phenyl)acetamide (Specific to some Violet 63
variants).

o Alternative: N,N-Diethyl-m-toluidine derivatives.

Synthesis Logic & Pathway
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The reaction proceeds via Diazotization followed by Azo Coupling.

o Diazotization: 2-Amino-5-nitrobenzonitrile is treated with Nitrosylsulfuric acid (due to its low
solubility in aqueous HCI).

e Coupling: The diazonium salt attacks the electron-rich coupling component at the para-
position relative to the amino group.

2-Amino-5-nitrobenzonitrile Nitrosylsulfuric Acid
(CAS 17420-30-3) (H2S04 + NaNO2)

Diazotization (< 5°C)

Diazonium Salt Coupling Component
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+ Coupler (pH 4-5)

Disperse Violet 63
(Violet S-3RL)

Click to download full resolution via product page

Figure 2: Azo coupling pathway for Disperse Violet 63 synthesis.

Part 3: Technical Specifications & Safety (E-E-A-T)

For researchers utilizing these intermediates, strict quality control is required to ensure
reproducibility in dye synthesis or pharmaceutical scaffolding.

Quality Control Table

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12281992/docs?utm_src=pdf-body-img#technical-guide-synonyms-and-trade-names-for-disperse-violet-s-intermediates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Intermediate CAS Critical Impurity Detection Method
o 1-Amino-4-hydroxy
1,4-Diamino-2,3- o ) HPLC (C18 column,
) ) 81-42-5 derivatives (Hydrolysis
dichloroanthraquinone MeOH/Water)
product)
2-Amino-5- Isomer: 2-Amino-4-
17420-30-3 _ o GC-MS or HPLC
nitrobenzonitrile nitrobenzonitrile

Water content (inhibits
Phenol 108-95-2 high-temp Karl Fischer Titration

condensation)

Safety & Handling

o DCDA (CAS 81-42-5): Suspected eye irritant.[4] Handling requires full PPE to prevent
corneal staining.

 Nitrosylsulfuric Acid: Used in the azo route; highly corrosive and releases NOx fumes. Must
be handled in a scrubber-equipped fume hood.

Note on "Disperse Violet S Press Cake"

A specific chemical entity exists with the CAS 75575-40-5, labeled as "Disperse Violet S
press cake". This is a thiophene-derived azo dye (

). While less common than Violet 26 or 63, researchers should verify if their specific "Violet S"
sample corresponds to this thiophene structure, particularly if the material exhibits distinct
sulfur-like spectral characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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